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Chemical Stability and Storage of Pure Ethanol

For pure ethanol as a chemical solvent, the shelf life is considered indefinite when stored properly. The

primary concerns are not chemical degradation but rather evaporation, absorption of moisture, and

maintaining concentration, which are critical for analytical techniques [1].

The table below summarizes the key storage guidelines for pure ethanol:

Factor
Recommended
Condition

Rationale & Key Considerations

Shelf Life Indefinite Does not degrade under proper storage; main risk is
evaporation altering concentration [1].

Container Well-sealed Prevents evaporation and absorption of atmospheric water
vapor [1].

Environment Cool, dry, well-
ventilated area

Light Away from direct light Heat and light are extreme conditions that could theoretically
promote degradation to acetaldehyde [1].
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Factor
Recommended
Condition

Rationale & Key Considerations

Heat Away from ignition

sources

Ethanol is highly flammable and should be stored in an

approved safety cabinet with other flammable solvents [1].

Experimental Data on Ethanol Stability in Solution

Research into ethanol stability in biological matrices reveals that stability is highly dependent on storage

conditions, which is relevant for experimental use.

The following table summarizes findings from forensic and clinical studies on ethanol stability in blood

samples:

Storage
Temperature

Container & Additives Observed Stability & Key Findings

-20 °C Plasma samples in
airtight tubes

Significant decrease observed after 4-5 months.
Stability for re-analysis is recommended for up to 3-4
months [2].

4 °C Tubes with sodium

fluoride preservative

Significant ethanol decay observed after one month in

whole blood samples [3].

25 °C Varying air space in

container

Ethanol decay rate increases with higher storage
temperature and larger air space in the container [3].

Handling and Safety Protocols

Ethanol is a highly flammable chemical, and its handling requires rigorous safety measures.
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Core Safety Framework per OSHA PSM Standard

Ethanol Identified

PSM Evaluation

Is process >10,000 lbs?

PSM Required

 Yes (Process) 

PSM Not Required

 No (Atmospheric storage) 

Implement Full Controls

 e.g., Process Hazard Analysis

Apply Basic Controls

Engineering (Ventilation) Administrative (Training) PPE (Flammable Liquid Handling)

Click to download full resolution via product page

OSHA PSM Standard Compliance Flow

Engineering Controls: Store ethanol in a dedicated, approved flammable storage cabinet with
adequate ventilation [1].

Administrative Controls: Facilities must comply with the OSHA Process Safety Management
(PSM) Standard (29 CFR 1910.119) if the process involves more than 10,000 pounds of ethanol.

Flammable liquids in atmospheric tanks used only for storage are typically exempt from PSM
requirements, but interconnected vessels in a process are not [4].

Personal Protective Equipment (PPE): Use appropriate PPE for handling flammable liquids,
including chemical-resistant gloves and safety goggles.

Critical Considerations for Ethanol-17O
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For your work with the isotopically labeled compound Ethanol-17O, you must build upon the general

guidelines with specific precautions:

Consult the Manufacturer: The most authoritative source for specific handling, stability, and
storage information for Ethanol-17O will be the safety data sheet (SDS) and technical guide provided

by the chemical supplier.
Prevent Isotopic Scrambling and Exchange: A primary concern with labeled compounds is the

potential for the 17O isotope to exchange with 16O from atmospheric moisture or solvents. This
means container sealing is even more critical than for regular ethanol. Storing the chemical over

molecular sieves or in a sealed environment under an inert atmosphere like argon may be necessary.
Verify Analytical Specificity: Ensure that your analytical methods (like NMR) are calibrated and

specific enough to distinguish Ethanol-17O from any potential degradation products or contaminants.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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